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Introduction

Hexadecyl 2-hydroxypropanoate, commonly known as cetyl lactate, is an ester of lactic acid
and cetyl alcohol.[1] It belongs to the class of alpha-hydroxy acid esters and finds applications
in the cosmetic and pharmaceutical industries as an emollient and skin conditioning agent.[2]
Understanding its physicochemical properties is crucial for formulation development, quality
control, and assessing its behavior in various systems. This technical guide provides a detailed
overview of the known physicochemical characteristics of hexadecyl 2-hydroxypropanoate,
along with generalized experimental protocols for their determination.

Chemical Identity
o |[UPAC Name: hexadecyl 2-hydroxypropanoate[3][4]

e Synonyms: Cetyl lactate, Hexadecyl lactate, Propanoic acid, 2-hydroxy-, hexadecyl ester,
Ceraphyl 28[1][3]

« CAS Number: 35274-05-6[1]

o EC Number: 252-478-7[1]
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e Molecular Formula: C19H3803[1]
e Chemical Structure:
o SMILES: CCCCCCCCCCCCCCCCOC(=0)C(C)O[3]

o InChl: InChl=1S/C19H3803/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-22-
19(21)18(2)20/h18,20H,3-17H2,1-2H3[3]

o InChiKey: WUKXMJCZWYUIRZ-UHFFFAOY SA-NI[3]

Physicochemical Properties

The quantitative physicochemical data for hexadecyl 2-hydroxypropanoate are summarized in

the table below for easy reference and comparison.
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Property Value Reference(s)
Molecular Weight 314.5 g/mol [11[3]
Appearance White to light yellow soft solid [1]

Odor Faint, fatty, buttery [2][5]

Melting Point 35.00 to 44.00 °C [2]

Boiling Point 353.00 to 354.00 °C @ 760.00 o]

mm Hg

Density 0.9+0.1g/cm3 [1]

Flash Point 160.5+7.0 °C [1]

Refractive Index 1.456 [1]

Water Solubility

Practically insoluble or

insoluble

[1]

Solubility in Organic Solvents

Soluble in ethanol, oil,

isopropyl myristate, and oleyl

[1](2]

alcohol
LogP (o/w) 6.69 - 7.25 [11[2]
Acid Value 3.00 max. KOH/g [2]

Saponification Value

174.00 to 189.00

[2]

Experimental Protocols

Detailed experimental protocols for the determination of the physicochemical properties of

hexadecyl 2-hydroxypropanoate are not readily available in the public domain. However,

standard methodologies for characterizing esters can be applied.

Determination of Melting Point

The melting point can be determined using a standard capillary melting point apparatus.
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e Sample Preparation: A small amount of finely powdered hexadecyl 2-hydroxypropanoate is
packed into a capillary tube to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is placed in the heating block of the melting point
apparatus.

e Measurement: The sample is heated at a slow, controlled rate (e.g., 1-2 °C per minute) near
the expected melting point.

o Observation: The temperature range from the appearance of the first liquid droplet to the
complete liquefaction of the solid is recorded as the melting range.

Determination of Boiling Point

The boiling point at atmospheric pressure can be determined using the distillation method.

o Apparatus Setup: A distillation flask is charged with a sample of hexadecyl 2-
hydroxypropanoate and a few boiling chips. A condenser and a thermometer are fitted to the
flask. The thermometer bulb should be positioned just below the side arm of the distillation
flask.

o Heating: The flask is heated gently.

o Measurement: The temperature at which the liquid boils and its vapor condenses and drips
from the condenser is recorded as the boiling point. The atmospheric pressure should also
be recorded.

Determination of Solubility

The solubility in water and organic solvents can be determined by the equilibrium solubility
method.

o Sample Preparation: An excess amount of hexadecyl 2-hydroxypropanoate is added to a
known volume of the solvent (e.g., water, ethanol) in a sealed container.

o Equilibration: The mixture is agitated at a constant temperature for a sufficient period (e.g.,
24-48 hours) to ensure equilibrium is reached.
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e Separation: The undissolved solute is removed by filtration or centrifugation.

e Quantification: The concentration of hexadecyl 2-hydroxypropanoate in the saturated
solution is determined by a suitable analytical technique, such as gas chromatography (GC)
or high-performance liquid chromatography (HPLC), after appropriate dilution.

Determination of LogP (Octanol-Water Partition
Coefficient)

The Shake-Flask method is a common technique for determining the octanol-water partition
coefficient.

System Preparation: Equal volumes of n-octanol and water are pre-saturated with each
other.

o Partitioning: A known amount of hexadecyl 2-hydroxypropanoate is dissolved in the n-octanol
phase. This solution is then mixed with the water phase in a separatory funnel.

o Equilibration: The funnel is shaken to allow for the partitioning of the solute between the two
phases until equilibrium is reached.

e Phase Separation: The two phases are allowed to separate completely.

o Quantification: The concentration of hexadecyl 2-hydroxypropanoate in both the n-octanol
and water phases is determined using a suitable analytical method (e.g., UV-Vis
spectroscopy, GC, HPLC).

o Calculation: The LogP value is calculated as the logarithm of the ratio of the concentration in
the octanol phase to the concentration in the aqueous phase.

Visualizations
Synthesis Workflow

The following diagram illustrates a typical laboratory-scale synthesis of hexadecyl 2-
hydroxypropanoate via Fischer esterification.
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Synthesis of Hexadecyl 2-Hydroxypropanoate
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Caption: A generalized workflow for the synthesis of hexadecyl 2-hydroxypropanoate.
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Physicochemical Property Determination Workflow

The following diagram outlines a logical workflow for the experimental determination of key
physicochemical properties.

Workflow for Physicochemical Property Determination
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Caption: A logical workflow for determining key physicochemical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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